(-)-Secoisolariciresinol (-)-Secoisolariciresinol Secoisolariciresinol, also known as knotolan, belongs to the class of organic compounds known as dibenzylbutanediol lignans. These are lignan compounds containing a 2, 3-dibenzylbutane-1, 4-diol moiety. Secoisolariciresinol is considered to be a practically insoluble (in water) and relatively neutral molecule. Secoisolariciresinol has been primarily detected in urine. Within the cell, secoisolariciresinol is primarily located in the membrane (predicted from logP). Secoisolariciresinol can be converted into 7-hydroxysecoisolariciresinol. Outside of the human body, secoisolariciresinol can be found in a number of food items such as sweet orange, shiitake, common wheat, and cucurbita (gourd). This makes secoisolariciresinol a potential biomarker for the consumption of these food products.
(-)-secoisolariciresinol is an enantiomer of secoisolariciresinol having (-)-(2R,3R)-configuration. It has a role as an antidepressant, a plant metabolite and a phytoestrogen. It is an enantiomer of a (+)-secoisolariciresinol.
Secoisolariciresinol has been used in trials studying the prevention of Breast Cancer.
Brand Name: Vulcanchem
CAS No.: 29388-59-8
VCID: VC0192356
InChI: InChI=1S/C20H26O6/c1-25-19-9-13(3-5-17(19)23)7-15(11-21)16(12-22)8-14-4-6-18(24)20(10-14)26-2/h3-6,9-10,15-16,21-24H,7-8,11-12H2,1-2H3/t15-,16-/m0/s1
SMILES: COC1=C(C=CC(=C1)CC(CO)C(CC2=CC(=C(C=C2)O)OC)CO)O
Molecular Formula: C20H26O6
Molecular Weight: 362.4 g/mol

(-)-Secoisolariciresinol

CAS No.: 29388-59-8

Natural Products

VCID: VC0192356

Molecular Formula: C20H26O6

Molecular Weight: 362.4 g/mol

(-)-Secoisolariciresinol - 29388-59-8

CAS No. 29388-59-8
Product Name (-)-Secoisolariciresinol
Molecular Formula C20H26O6
Molecular Weight 362.4 g/mol
IUPAC Name (2R,3R)-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]butane-1,4-diol
Standard InChI InChI=1S/C20H26O6/c1-25-19-9-13(3-5-17(19)23)7-15(11-21)16(12-22)8-14-4-6-18(24)20(10-14)26-2/h3-6,9-10,15-16,21-24H,7-8,11-12H2,1-2H3/t15-,16-/m0/s1
Standard InChIKey PUETUDUXMCLALY-HOTGVXAUSA-N
Isomeric SMILES COC1=C(C=CC(=C1)C[C@@H](CO)[C@@H](CC2=CC(=C(C=C2)O)OC)CO)O
SMILES COC1=C(C=CC(=C1)CC(CO)C(CC2=CC(=C(C=C2)O)OC)CO)O
Canonical SMILES COC1=C(C=CC(=C1)CC(CO)C(CC2=CC(=C(C=C2)O)OC)CO)O
Description Secoisolariciresinol, also known as knotolan, belongs to the class of organic compounds known as dibenzylbutanediol lignans. These are lignan compounds containing a 2, 3-dibenzylbutane-1, 4-diol moiety. Secoisolariciresinol is considered to be a practically insoluble (in water) and relatively neutral molecule. Secoisolariciresinol has been primarily detected in urine. Within the cell, secoisolariciresinol is primarily located in the membrane (predicted from logP). Secoisolariciresinol can be converted into 7-hydroxysecoisolariciresinol. Outside of the human body, secoisolariciresinol can be found in a number of food items such as sweet orange, shiitake, common wheat, and cucurbita (gourd). This makes secoisolariciresinol a potential biomarker for the consumption of these food products.
(-)-secoisolariciresinol is an enantiomer of secoisolariciresinol having (-)-(2R,3R)-configuration. It has a role as an antidepressant, a plant metabolite and a phytoestrogen. It is an enantiomer of a (+)-secoisolariciresinol.
Secoisolariciresinol has been used in trials studying the prevention of Breast Cancer.
Synonyms 2,3-bis((4-hydroxy-3-methoxyphenyl)methyl)-1,4-butanediol
knotolan
secoisolariciresinol
secoisolariciresinol, (R*,S*)-isome
PubChem Compound 65373
Last Modified Nov 11 2021
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